(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide

• IUPAC Name: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide
• InChI: InChI=1S/C45H45N13O13S/c1-11-24-43-57-30(22(8)71-43)39(66)48-17(3)35(62)58-32(45(9,10)68)40(67)50-19(5)42-56-29(21(7)70-42)38(65)47-16(2)34(61)49-18(4)41-53-26(14-69-41)31-23(12-13-25(51-31)33(46)60)44-54-27(15-72-44)36(63)55-28(20(6)59)37(64)52-24/h11-15,20,28,32,59,68H,2-5H2,1,6-10H3,(H2,46,60)(H,47,65)(H,48,66)(H,49,61)(H,50,67)(H,52,64)(H,55,63)(H,58,62)/b24-11+
• InChI Key: ACYFBJUVNSGWDG-BHGWPJFGSA-N
• Canonical SMILES: CC=C1C2=NC(=C(O2)C)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• Isomeric SMILES: C/C=C/1\C2=NC(=C(O2)C)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• Molecular Formula: C45H45N13O13S
• Molecular Weight: 1008.0 g/mol

Description

The compound "(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.1⁸,¹¹.1¹⁸,²¹.1³¹,³⁴.0²,⁷]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide" is a highly complex polycyclic molecule featuring a dodecazahexacyclic core, multiple oxo and hydroxy groups, and ethylidene/methylidene substituents. Structural determination of such compounds typically relies on advanced crystallographic methods like the SHELX system, which has been widely used for small-molecule refinement and structure solution .

Preparation Methods

Synthetic Routes and Reaction Conditions: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide is produced by culturing Streptomyces bernensis in an aqueous nutrient medium. The biosynthetic gene cluster responsible for its production has been identified and heterologously expressed in different Streptomyces hosts . The synthetic route involves the posttranslational modification of ribosomally generated preproteins, leading to the formation of the thiopeptide structure .

Industrial Production Methods: Industrial production of berninamycin D involves large-scale fermentation of Streptomyces bernensis. The fermentation process is optimized to maximize the yield of berninamycin D, followed by extraction and purification using chromatographic techniques .

Chemical Reactions Analysis

Types of Reactions: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound’s thiazole and oxazole rings are particularly reactive and can participate in these reactions .

Common Reagents and Conditions: Common reagents used in the reactions of berninamycin D include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions typically occur under mild conditions to preserve the integrity of the macrocyclic structure .

Major Products: The major products formed from these reactions include modified thiopeptide structures with altered biological activities. For example, oxidation of the thiazole ring can lead to the formation of oxazole derivatives .

Scientific Research Applications

(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide has a wide range of scientific research applications:

Chemistry: It serves as a model compound for studying the biosynthesis and posttranslational modifications of thiopeptides.

Biology: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide is used to investigate the mechanisms of antibiotic resistance in Gram-positive bacteria.

Medicine: Its potent antibacterial activity makes it a candidate for developing new antibiotics to combat resistant bacterial strains.

Industry: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide is explored for its potential use in agricultural applications to control bacterial infections in crops.

Mechanism of Action

(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide exerts its effects by inhibiting bacterial protein synthesis. It binds to the complex of 23S ribosomal RNA with protein L11, affecting various functions of the ribosomal A site. This binding disrupts the elongation phase of protein synthesis, leading to the inhibition of bacterial growth .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison:

Structural Features

Property	Target Compound	Ethyl Compound
Core Structure	Dodecazahexacyclic system with fused heterocycles (trioxa, thia, azas)	Tetracyclic system (tetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹])
Functional Groups	Heptaoxo, hydroxyethyl, hydroxypropan-2-yl, tetramethylidene, carboxamide	Ester, methylene oxo, methyl groups
Key Bond Lengths	N/A	C–C: ~1.483 Å; C–O: ~1.21 Å (ester group)
Stereochemistry	Multiple stereocenters (implied by "17E" configuration)	Defined stereochemistry (1R,4S,5R,9S,10R,13S)

Data Limitations

• No melting points, solubility, or stability data are available for the target compound. In contrast, the Ethyl Compound’s crystallographic analysis provided precise geometric data (e.g., bond lengths, angles) but omitted physicochemical properties .

Biological Activity

The compound (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide (commonly referred to as Geninthiocin) has garnered attention due to its unique structural characteristics and potential biological activities.

Geninthiocin has the molecular formula $C_{50}H_{49}N_{15}O_{15}S$ and a molecular weight of approximately 1132.1 g/mol . The compound's intricate structure includes multiple functional groups that may contribute to its biological activity.

Antimicrobial Properties

Geninthiocin exhibits significant antimicrobial activity against various strains of bacteria. Notably:

• Mechanism of Action : It operates by binding to the prokaryotic ribosome and inhibiting protein synthesis . This mechanism is particularly effective against Gram-positive bacteria.

Structure-Activity Relationship (SAR)

Research into structural analogs of Geninthiocin has revealed insights into its SAR:

• Analog Studies : Compounds such as Val-Geninthiocin and Ala-Geninthiocin were isolated from Streptomyces species and showed varying antibacterial activities based on their amino acid composition . This suggests that modifications in the side chains can significantly influence potency.

Case Studies

Several studies have documented the biological effects of Geninthiocin:

• Inhibition of MRSA Growth : A study demonstrated that Geninthiocin effectively inhibited the growth of Methicillin-resistant Staphylococcus aureus (MRSA) strains. The compound was shown to interact with specific target proteins in MRSA through techniques such as SDS-PAGE and LC-MS/MS .
• Comparative Efficacy : In comparative studies against conventional antibiotics like penicillin and vancomycin:
  • Geninthiocin displayed superior efficacy in inhibiting bacterial growth at lower concentrations.
  • Its long-term activity was noted to be higher than that of traditional antibiotics .

Data Tables

Property	Value
Molecular Formula	C50H49N15O15S
Molecular Weight	1132.1 g/mol
CAS Number	158792-27-9
Antimicrobial Spectrum	Gram-positive bacteria
Mechanism of Action	Ribosome binding